Cas no 100581-42-8 (ETH 500)

• Product Name: ETH 500
• CAS No: 100581-42-8
• MF: C₇₂H₁₁₆BCl₄N
• MW: 1148.32115840912
• CID: 199360
• PubChem ID: 10486428
• Update Time: 2025-04-19

ETH 500 Chemical and Physical Properties

Names and Identifiers

• ETH 500
• tetradodecylazanium,tetrakis(4-chlorophenyl)boranuide
• N,N,N-tridodecyldodecan-1-aminium tetrakis(4-chlorophenyl)borate(1-)
• Tetradodecylammonium tetrakis(4-chlorophenyl)borate
• TETRAKIS(4-CHLOROPHENYL)BORATE TETRADODECYLAMMONIUM SALT
• ETH 500, Tetrakis(4-chlorophenyl)borate tetradodecylammonium salt
• Tetradodecylammonium tetrakis(4-chloro-p henyl)borate
• tetradodecylammonium tetrakis (4-chlorophenyl)borate
• J-000168
• MFCD00145372
• DTXSID40440603
• tetradodecylazanium;tetrakis(4-chlorophenyl)boranuide
• Tetradodecylammonium tetrakis(4-chlorophenyl)borate, Selectophore(TM)
• SCHEMBL701872
• 100581-42-8

• Inchi： 1S/C48H100N.C24H16BCl4/c1-5-9-13-17-21-25-29-33-37-41-45-49(46-42-38-34-30-26-22-18-14-10-6-2,47-43-39-35-31-27-23-19-15-11-7-3)48-44-40-36-32-28-24-20-16-12-8-4;26-21-9-1-17(2-10-21)25(18-3-11-22(27)12-4-18,19-5-13-23(28)14-6-19)20-7-15-24(29)16-8-20/h5-48H2,1-4H3;1-16H/q+1;-1
• InChI Key： OKKRVCFTMNLHTL-UHFFFAOYSA-N
• SMILES： ClC1C=CC([B-](C2C=CC(=CC=2)Cl)(C2C=CC(=CC=2)Cl)C2C=CC(=CC=2)Cl)=CC=1.[N+](CCCCCCCCCCCC)(CCCCCCCCCCCC)(CCCCCCCCCCCC)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 1144.79988
• Monoisotopic Mass: 1145.795494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 78
• Rotatable Bond Count: 48
• Complexity: 871
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Melting Point: 79-80 °C
• PSA: 0

ETH 500 Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：36/37/38
• Safety Term：Hazard Codes XiRisk Statements 36/37/38Safety Statements 26-36WGK Germany 3